Cas no 84890-62-0 (2-(benzylthio)pyrimidine-4,6-diamine)
84890-62-0 structure
Product Name:2-(benzylthio)pyrimidine-4,6-diamine
CAS No:84890-62-0
MF:C11H12N4S
MW:232.304780006409
MDL:MFCD00449213
CID:2139860
PubChem ID:675042
Update Time:2025-04-21
2-(benzylthio)pyrimidine-4,6-diamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzylthio)pyrimidine-4,6-diamine
- 2-(Benzylthio)-4,6-pyrimidinediamine
- TimTec1_003646
- BRD-K53376995-001-08-5
- AKOS000565701
- SDCCGMLS-0008548.P002
- MFCD00449213
- CHEMBL1331555
- CS-0161433
- 4,6-diamino-2-(benzylthio) pyrimidine
- DB-312789
- CBDivE_007639
- 84890-62-0
- SCHEMBL10882423
- BS-17643
- 2-benzylsulfanylpyrimidine-4,6-diamine
- 2-(phenylmethylthio)pyrimidine-4,6-diamine
- SMR000069149
- HMS2399N20
- HMS1544F16
- BRD-K53376995-001-01-0
- MLS000060921
-
- MDL: MFCD00449213
- Inchi: 1S/C11H12N4S/c12-9-6-10(13)15-11(14-9)16-7-8-4-2-1-3-5-8/h1-6H,7H2,(H4,12,13,14,15)
- InChI Key: DAZJCNWHHPUGCC-UHFFFAOYSA-N
- SMILES: S(C1N=C(C=C(N)N=1)N)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 232.07826757g/mol
- Monoisotopic Mass: 232.07826757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 103Ų
2-(benzylthio)pyrimidine-4,6-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YE277-250mg |
2-(benzylthio)pyrimidine-4,6-diamine |
84890-62-0 | 90% | 250mg |
1415CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YE277-50mg |
2-(benzylthio)pyrimidine-4,6-diamine |
84890-62-0 | 90% | 50mg |
373.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YE277-1g |
2-(benzylthio)pyrimidine-4,6-diamine |
84890-62-0 | 90% | 1g |
2805.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YE277-200mg |
2-(benzylthio)pyrimidine-4,6-diamine |
84890-62-0 | 90% | 200mg |
934.0CNY | 2021-07-15 | |
| Ambeed | A974569-250mg |
2-(Benzylthio)-4,6-pyrimidinediamine |
84890-62-0 | 90% | 250mg |
$124.0 | 2025-04-16 | |
| Ambeed | A974569-1g |
2-(Benzylthio)-4,6-pyrimidinediamine |
84890-62-0 | 90% | 1g |
$293.0 | 2025-04-16 | |
| Ambeed | A974569-5g |
2-(Benzylthio)-4,6-pyrimidinediamine |
84890-62-0 | 90% | 5g |
$929.0 | 2025-04-16 | |
| abcr | AB547631-250 mg |
2-(Benzylthio)-4,6-pyrimidinediamine, 90%; . |
84890-62-0 | 90% | 250MG |
€227.90 | 2023-04-13 | |
| abcr | AB547631-1 g |
2-(Benzylthio)-4,6-pyrimidinediamine, 90%; . |
84890-62-0 | 90% | 1g |
€478.20 | 2023-04-13 | |
| abcr | AB547631-5 g |
2-(Benzylthio)-4,6-pyrimidinediamine, 90%; . |
84890-62-0 | 90% | 5g |
€1,303.70 | 2023-04-13 |
2-(benzylthio)pyrimidine-4,6-diamine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:84890-62-0)2-(BENZYLTHIO)PYRIMIDINE-4,6-DIAMINE
Order Number:sfd6010
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
2-(benzylthio)pyrimidine-4,6-diamine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
84890-62-0 (2-(benzylthio)pyrimidine-4,6-diamine) Related Products
- 166752-16-5(4-Pyrimidinamine, 2-[[(3-bromophenyl)methyl]thio]-)
- 890155-05-2(4-Pyrimidinamine, 2-[[(3-chlorophenyl)methyl]thio]-)
- 890155-04-1(4-Pyrimidinamine, 2-[[(2-chlorophenyl)methyl]thio]-)
- 60722-71-6(2-[(4-chlorophenyl)methylsulfanyl]pyrimidin-4-amine)
- 890155-02-9(4-Pyrimidinamine, 2-[[(4-bromophenyl)methyl]thio]-)
- 890154-99-1(4-Pyrimidinamine, 2-[[(2-bromophenyl)methyl]thio]-)
- 60722-70-5( )
- 65349-39-5(Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester)
- 23994-93-6(2-(Ethylthio)pyrimidine-4,6-diamine)
- 335318-29-1(4-amino-2-benzylsulfanyl-pyrimidine-5-carbaldehyde)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:84890-62-0)2-(BENZYLTHIO)PYRIMIDINE-4,6-DIAMINE
Purity:99.9%
Quantity:200kg
Price ($):Inquiry